Cas no 136944-11-1 (E-Caffeic acid pentyl ester)

E-Caffeic acid pentyl ester structure
E-Caffeic acid pentyl ester structure
Product Name:E-Caffeic acid pentyl ester
CAS No:136944-11-1
MF:C14H18O4
MW:250.290324687958
CID:901530
PubChem ID:15086370
Update Time:2025-04-19

E-Caffeic acid pentyl ester Chemical and Physical Properties

Names and Identifiers

    • E-Caffeic acid pentyl ester
    • 2-hydroxybenzoate
    • AC1L3EMH
    • Bis(salicylato)cadmium
    • cadmium bis(2-hydroxybenzoate)
    • Cadmium disalicylate
    • Cadmium salicylate
    • cadmium(2+)
    • cadmium(salicylato)2
    • Cadmium, bis(salicylato)-
    • caerulomycin A
    • caesium nitrate CsNO3, cubic
    • Caesiumnitrat
    • Caffeic Acid n-Pentyl Ester
    • CTK4E0299
    • EINECS 242-749-8
    • Inchi: 1S/C14H18O4/c1-2-3-4-9-18-14(17)8-6-11-5-7-12(15)13(16)10-11/h5-8,10,15-16H,2-4,9H2,1H3/b8-6+
    • InChI Key: ULPIXLKKVGJPCT-SOFGYWHQSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)CCCCC

Computed Properties

  • Exact Mass: 250.12100
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76000
  • LogP: 2.84440
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